Cas no 1550-44-3 (2,2-Difluoroethyl acetate)

• Product Name: 2,2-Difluoroethyl acetate
• CAS No: 1550-44-3
• MF: C₄H₆F₂O₂
• MW: 124.086048603058
• MDL: MFCD00069133
• CID: 209816
• PubChem ID: 354334067
• Update Time: 2025-06-08

2,2-Difluoroethyl acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2-difluoro-,1-acetate
• 2,2-Difluoroethyl Acetate
• Acetatic Acid 2,2-Difluoroethyl Ester
• 2,2-Difluoroethylacetate
• PFJLHSIZFYNAHH-UHFFFAOYSA-N
• acetic acid 2,2-difluoroethyl ester
• difluoroethylacetate
• difluoroethyl acetate
• 2,2-bis(fluoranyl)ethyl ethanoate
• PC2808
• 4860AD
• SBB085543
• VZ22035
• FCH2088706
• D5040
• A809603
• J-009166
• FT-0609237
• DTXSID00165789
• SCHEMBL333733
• AKOS006229971
• acetic acid 2,2-difluoro-ethyl ester
• MFCD00069133
• BS-43894
• F20444
• 1550-44-3
• Ethanol, 2,2-difluoro-, 1-acetate
• DB-043252
• 2,2-Difluoroethyl acetate

• MDL： MFCD00069133
• Inchi： 1S/C4H6F2O2/c1-3(7)8-2-4(5)6/h4H,2H2,1H3
• InChI Key： PFJLHSIZFYNAHH-UHFFFAOYSA-N
• SMILES： FC(COC(C)=O)F

Computed Properties

• Exact Mass: 124.03400
• Monoisotopic Mass: 124.033586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1

Experimental Properties

• Density: 1,203 g/cm3
• Boiling Point: 106°C(lit.)
• Flash Point: 22°C
• Refractive Index: 1.352
• PSA: 26.30000
• LogP: 0.81460

2,2-Difluoroethyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• PackingGroup：II
• Risk Phrases：R10

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,2-Difluoroethyl acetate

Recent Advances in the Study of 2,2-Difluoroethyl Acetate (CAS: 1550-44-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2,2-Difluoroethyl acetate (CAS: 1550-44-3) is a fluorinated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its difluoroethyl group attached to an acetate moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of fluorinated analogs of existing pharmaceuticals, which often exhibit enhanced metabolic stability and bioavailability.

One of the key areas of research involving 2,2-difluoroethyl acetate is its role in the synthesis of fluorinated nucleosides and nucleotides. These compounds are of particular interest in antiviral and anticancer drug development, as the incorporation of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of the parent molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2,2-difluoroethyl acetate as a building block for the synthesis of fluorinated pyrimidine analogs, which showed promising activity against resistant strains of influenza virus.

In addition to its applications in nucleoside chemistry, 2,2-difluoroethyl acetate has also been explored as a precursor for the development of fluorinated small-molecule inhibitors. Researchers at the University of California, San Francisco, recently reported the use of this compound in the synthesis of a novel class of kinase inhibitors targeting aberrant signaling pathways in cancer. The study, published in Nature Chemical Biology, revealed that the difluoroethyl group conferred improved selectivity and potency to the inhibitors, reducing off-target effects in preclinical models.

Another emerging application of 2,2-difluoroethyl acetate is in the field of positron emission tomography (PET) tracer development. Fluorine-18 labeled analogs of this compound are being investigated as potential radiotracers for imaging studies, owing to the favorable nuclear properties of fluorine-18 and the metabolic stability imparted by the difluoroethyl group. A recent collaborative study between MIT and Harvard Medical School demonstrated the successful incorporation of 2,2-difluoroethyl acetate into a PET tracer for imaging tumor hypoxia, with preliminary results showing high specificity and contrast in animal models.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,2-difluoroethyl acetate. Recent advances in continuous flow chemistry have addressed some of these issues, with a 2022 publication in Organic Process Research & Development detailing an optimized, scalable synthesis route that improves yield and reduces waste generation. This methodological innovation is expected to facilitate broader adoption of this compound in industrial pharmaceutical applications.

Looking ahead, the unique properties of 2,2-difluoroethyl acetate position it as a compound of continuing interest in medicinal chemistry. Ongoing research is exploring its potential in the development of next-generation antibiotics, particularly against multidrug-resistant Gram-negative pathogens, where the fluorinated moiety may help overcome efflux pump-mediated resistance. As the field of fluorinated pharmaceuticals continues to expand, 2,2-difluoroethyl acetate (CAS: 1550-44-3) is likely to remain a key player in the design and synthesis of novel therapeutic agents.